Cas no 1144-27-0 (2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(dimethylamino)iminomethyl]-, hydrochloride (1:1))
1144-27-0 structure
Product Name:2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(dimethylamino)iminomethyl]-, hydrochloride (1:1)
CAS No:1144-27-0
MF:C8H12ClN7O
MW:257.680178642273
CID:149682
PubChem ID:164787
Update Time:2025-04-19
2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(dimethylamino)iminomethyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(dimethylamino)iminomethyl]-, hydrochloride (1:1)
- 6-chloro-3,5-diaminopyrazine-3-carboxamide
- 3,5-diamino-N-[(Z)-amino(dimethylamino)methylidene]-6-chloropyrazine-2-carboxamide
- 3,5-diamino-N-[(Z)-amino(dimethylamino)methylidene]-6-chloropyrazine-2-carboxamide hydrochloride (1:1)
- CDPC
- Pyrazinecarboxamide, 3,5-diamino-6-chloro-N-(N,N-dimethylamidino)-, monohydrochloride
- AC1Q3POF
- AC1L4VGP
- CHEBI:34467
- 3,5-diamino-N-[amino(dimethylamino)methylidene]-6-chloropyrazine-2-carboxamide
- 1144-27-0
- 3,5-diamino-N-[amino(dimethylamino)methylene]-6-chloro-pyrazine-2-carboxamide
- 3,5-Diamino-6-chloro-N-(N,N-dimethylcarbamimidoyl)pyrazine-2-carboximidic acid
- DTXSID60921348
-
- Inchi: 1S/C8H12ClN7O/c1-16(2)8(12)15-7(17)3-5(10)14-6(11)4(9)13-3/h1-2H3,(H4,10,11,14)(H2,12,15,17)
- InChI Key: AZRZBCASYOBNKQ-UHFFFAOYSA-N
- SMILES: ClC1=C(N)N=C(C(C(/N=C(\N)/N(C)C)=O)=N1)N
Computed Properties
- Exact Mass: 257.07946
- Monoisotopic Mass: 257.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 137Ų
Experimental Properties
- Density: 1.68
- Boiling Point: 544.9°C at 760 mmHg
- Flash Point: 283.4°C
- Refractive Index: 1.725
- PSA: 134.01
2-Pyrazinecarboxamide,3,5-diamino-6-chloro-N-[(dimethylamino)iminomethyl]-, hydrochloride (1:1) Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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